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Compound of Interest

Methyl 3,5-difluoro-2-
Compound Name: ,
nitrobenzoate

CAS No.: 910123-09-0

Cat. No.: B3030463

Get Quote

\ J

This guide provides a comprehensive technical overview of Methyl 3,5-difluoro-2-
nitrobenzoate, a key chemical intermediate in modern organic synthesis and pharmaceutical
research. We will delve into its chemical identity, synthesis, physicochemical properties,
characteristic reactivity, and applications, with a focus on the underlying scientific principles that
guide its use in the laboratory.

Core Chemical Identity and Physicochemical
Properties

Methyl 3,5-difluoro-2-nitrobenzoate is an aromatic compound distinguished by a
trifunctionalized benzene ring, incorporating an ester, a nitro group, and two fluorine atoms.
This unique arrangement of electron-withdrawing groups imparts specific reactivity and makes
it a valuable building block for more complex molecular architectures.

Table 1: Key Identifiers and Properties
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Property Value Source

CAS Number 910123-09-0 [1]

methyl 3,5-difluoro-2-
IUPAC Name ) [1]
nitrobenzoate

Molecular Formula CsHsF2NOa4 [1]
Molecular Weight 217.13 g/mol [1]
Purity Typically =295% [1]
Appearance Solid (form may vary)

Store at room temperature in a
Storage ) ] [1]
dry, tightly closed container.

While detailed experimental data for some physical properties like melting and boiling points
are not widely published, they can be estimated based on analogous structures. The presence
of polar groups suggests a relatively high melting point for a molecule of its size.

Synthesis and Mechanistic Considerations

The synthesis of Methyl 3,5-difluoro-2-nitrobenzoate can be approached through several
routes, primarily involving either the esterification of the corresponding carboxylic acid or the
nitration of a difluorinated methyl benzoate precursor. The choice of method often depends on
the availability and cost of starting materials.

Preferred Synthetic Route: Esterification of 3,5-difluoro-
2-nitrobenzoic acid

A common and reliable method involves the acid-catalyzed esterification of 3,5-difluoro-2-
nitrobenzoic acid with methanol. This is a classic Fischer esterification reaction.

Reaction Scheme:

Causality in Experimental Design:
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o Acid Catalyst: A strong acid catalyst, such as sulfuric acid (H2SOa4) or thionyl chloride
(SOCL2), is essential to protonate the carbonyl oxygen of the carboxylic acid. This protonation
increases the electrophilicity of the carbonyl carbon, making it more susceptible to
nucleophilic attack by the weakly nucleophilic methanol.

o Excess Methanol: The reaction is an equilibrium process. To drive the equilibrium towards
the product side (Le Chatelier's principle), methanol is typically used in large excess, often
serving as the solvent.

» Removal of Water: While not always necessary if a large excess of alcohol is used, removing
the water byproduct can also shift the equilibrium to favor ester formation.

o Temperature: Heating the reaction mixture to reflux increases the reaction rate, allowing the
equilibrium to be reached more quickly.

Experimental Protocol: Fischer Esterification

Objective: To synthesize Methyl 3,5-difluoro-2-nitrobenzoate from 3,5-difluoro-2-nitrobenzoic
acid.

Materials:

 3,5-difluoro-2-nitrobenzoic acid

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

o Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Naz2S0a)
» Organic solvent for extraction (e.g., ethyl acetate or dichloromethane)

» Round-bottom flask, condenser, heating mantle, separatory funnel, rotary evaporator.
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3,5-difluoro-2-nitrobenzoic acid in an
excess of methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the solution while stirring.

Reflux: Attach a condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:

o Cool the reaction mixture to room temperature.

o Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in an organic solvent like ethyl acetate.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate under reduced pressure to yield the crude product.

Purification: If necessary, the crude product can be purified by recrystallization or column
chromatography.

Synthesis Workflow Visualization
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Caption: Fischer Esterification workflow for the synthesis of Methyl 3,5-difluoro-2-
nitrobenzoate.

Key Reactivity and Applications in Drug Discovery

The utility of Methyl 3,5-difluoro-2-nitrobenzoate as a synthetic intermediate stems from the
distinct reactivity of its functional groups.

Reduction of the Nitro Group

The most significant transformation is the reduction of the nitro group to an amine. This
reaction opens up a vast array of subsequent chemical modifications.

Reaction Scheme:
Common Reducing Agents and Rationale:

o Catalytic Hydrogenation (Hz, Pd/C): This is a clean and efficient method. Palladium on
carbon is a heterogeneous catalyst that facilitates the addition of hydrogen across the
nitrogen-oxygen bonds.
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» Metal/Acid Systems (e.g., SnCl2/HCI, Fe/HCI): These are classic methods for nitro group
reduction. The metal acts as the electron donor, and the acid provides the protons.

The resulting aniline (Methyl 2-amino-3,5-difluorobenzoate) is a versatile intermediate. The
amino group can undergo acylation to form amides, alkylation, or be used as a nucleophile in
the construction of heterocyclic rings, which are common scaffolds in medicinal chemistry.

Role of Fluorine Atoms in Drug Design

The two fluorine atoms are not merely passive substituents. In drug development, the strategic
incorporation of fluorine can significantly enhance the pharmacokinetic and pharmacodynamic
properties of a molecule:

o Metabolic Stability: The carbon-fluorine bond is very strong. Replacing a C-H bond with a C-
F bond at a site susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes) can
block this metabolic pathway, thereby increasing the drug's half-life.

 Membrane Permeability: Fluorine can increase the lipophilicity of a molecule, which can
improve its ability to cross cell membranes.

» Binding Affinity: Fluorine can alter the electronic properties (pKa) of nearby functional groups
or participate in favorable interactions (e.g., hydrogen bonds, dipole-dipole interactions) with
the target protein, potentially increasing binding affinity.

Application Logic Visualization
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Caption: Synthetic utility of Methyl 3,5-difluoro-2-nitrobenzoate in generating complex
bioactive molecules.

Safety and Handling

As with any chemical reagent, proper safety precautions are paramount. While a specific,
comprehensive toxicological profile for Methyl 3,5-difluoro-2-nitrobenzoate is not thoroughly
established, data from analogous nitroaromatic and fluoroaromatic compounds suggest the
following guidelines.
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Table 2: Hazard and Safety Information

Category Recommendation

) ) Wear chemical-resistant gloves, safety goggles,
Personal Protective Equipment (PPE)
and a lab coat.

Handle in a well-ventilated area or a chemical
Handling fume hood. Avoid generating dust. Avoid contact

with skin, eyes, and clothing.

Inhalation May cause respiratory tract irritation.
Skin Contact May cause skin irritation.

Eye Contact May cause serious eye irritation.
Ingestion Harmful if swallowed.

Store in a tightly closed container in a dry and
Storage
cool place.

This information is based on general knowledge of similar chemical structures and should be
supplemented by a thorough review of the specific Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Methyl 3,5-difluoro-2-nitrobenzoate is a strategically designed chemical intermediate that
offers synthetic chemists a reliable entry point for constructing complex molecules. Its value lies
in the orthogonal reactivity of its functional groups—the readily reducible nitro group, the stable
ester, and the pharmacokinetically advantageous fluorine atoms. Understanding the principles
behind its synthesis and subsequent transformations enables researchers in drug discovery
and materials science to leverage its full potential in creating novel and functional chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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